Cas no 933880-99-0 (1H-INDAZOL-3-AMINE, 6-(DIFLUOROMETHYL)-4-METHYL-)
933880-99-0 structure
Product Name:1H-INDAZOL-3-AMINE, 6-(DIFLUOROMETHYL)-4-METHYL-
CAS No:933880-99-0
MF:C9H9F2N3
MW:197.184668302536
CID:1981037
PubChem ID:55264251
Update Time:2025-04-21
1H-INDAZOL-3-AMINE, 6-(DIFLUOROMETHYL)-4-METHYL- Chemical and Physical Properties
Names and Identifiers
-
- 1H-INDAZOL-3-AMINE, 6-(DIFLUOROMETHYL)-4-METHYL-
- AKOS006306024
- 933880-99-0
- 1H-Indazol-3-amine,6-(difluoromethyl)-4-methyl-
-
- Inchi: 1S/C9H9F2N3/c1-4-2-5(8(10)11)3-6-7(4)9(12)14-13-6/h2-3,8H,1H3,(H3,12,13,14)
- InChI Key: IYOCFSNPARQLKS-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C)C2C(N)=NNC=2C=1)F
Computed Properties
- Exact Mass: 197.076
- Monoisotopic Mass: 197.076
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.7A^2
- XLogP3: 2.2
1H-INDAZOL-3-AMINE, 6-(DIFLUOROMETHYL)-4-METHYL- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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